Cas no 1797160-29-2 (2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone)

2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone is a heterocyclic compound featuring an indole core linked to a pyridazinyl-piperazine moiety via an ethanone bridge. This structure confers potential biological activity, particularly in medicinal chemistry applications, due to the presence of multiple pharmacophoric groups, including the indole and triazole rings. The compound's design allows for interactions with various enzymatic targets, making it a candidate for drug discovery research. Its synthetic versatility enables further derivatization for structure-activity relationship studies. The pyridazinyl and piperazine components enhance solubility and bioavailability, while the triazole group may contribute to binding affinity in target proteins. This molecule is of interest for preclinical investigations in therapeutic areas such as oncology or CNS disorders.

2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone structure

1797160-29-2 structure

Product Name:2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone

CAS No:1797160-29-2

MF:C₂₀H₂₀N₈O

MW:388.425802230835

CID:5371333

Update Time:2025-06-08

2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone
- Inchi： 1S/C20H20N8O/c29-20(11-15-12-22-17-4-2-1-3-16(15)17)27-9-7-26(8-10-27)18-5-6-19(25-24-18)28-14-21-13-23-28/h1-6,12-14,22H,7-11H2
- InChI Key： YWNUKUOFKRHOPS-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCN(C2=NN=C(N3C=NC=N3)C=C2)CC1)CC1C2=C(NC=1)C=CC=C2

Experimental Properties

Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 797.2±70.0 °C(Predicted)
pka: 16.92±0.30(Predicted)

2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6458-0140-2μmol	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6458-0140-5μmol	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6458-0140-10μmol	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	10μl	$103.5	2023-04-25
Life Chemicals	F6458-0140-20μmol	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	20μl	$118.5	2023-04-25
Life Chemicals	F6458-0140-1mg	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6458-0140-2mg	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6458-0140-3mg	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6458-0140-4mg	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	4mg	$99.0	2023-04-25
Life Chemicals	F6458-0140-5mg	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	5mg	$103.5	2023-04-25
Life Chemicals	F6458-0140-10mg	2-(1H-indol-3-yl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one	1797160-29-2	90%+	10mg	$118.5	2023-04-25

2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

Additional information on 2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone

Research Brief on 2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone (CAS: 1797160-29-2)

Recent studies on the compound 2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone (CAS: 1797160-29-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole-triazole-pyridazine scaffold, has shown promising activity in targeting specific biological pathways, particularly those involved in neurological disorders and cancer.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the compound's bioactivity. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, including the serotonin and dopamine receptors, which are critical in the treatment of psychiatric and neurodegenerative diseases. Additionally, its interaction with kinase enzymes suggests potential applications in oncology, particularly in the inhibition of tumor growth and metastasis.

Methodologically, researchers have employed a combination of computational modeling, high-throughput screening, and structural-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been utilized to characterize its binding modes and conformational dynamics, providing valuable insights for further drug development.

Preliminary results indicate that 2-(1H-Indol-3-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]ethanone exhibits low nanomolar affinity for its target receptors, with minimal off-target effects. These findings underscore its potential as a lead compound for the development of next-generation therapeutics. However, further pharmacokinetic and toxicological studies are required to assess its clinical viability.

In conclusion, the compound 1797160-29-2 represents a significant advancement in the search for novel bioactive molecules. Its unique structural features and promising pharmacological profile make it a compelling candidate for further investigation. Future research should focus on optimizing its drug-like properties and exploring its therapeutic potential in preclinical and clinical settings.